Cas no 2138015-36-6 (7-ethyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyridine-5-carboxylic acid)

• Product Name: 7-ethyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• CAS No: 2138015-36-6
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5955558
• PubChem ID: 165483153
• Update Time: 2025-10-29

7-ethyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyridine-5-carboxylic acid
• 2138015-36-6
• EN300-1104782
• 7-ethyl-2-(methoxymethyl)-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Inchi： 1S/C11H13N3O3/c1-3-7-4-8(11(15)16)14-10(5-7)12-9(13-14)6-17-2/h4-5H,3,6H2,1-2H3,(H,15,16)
• InChI Key： YOHKHYICHUABGN-UHFFFAOYSA-N
• SMILES： O(C)CC1N=C2C=C(C=C(C(=O)O)N2N=1)CC

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 7-ethyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyridine-5-carboxylic acid

Comprehensive Overview of 7-Ethyl-2-(methoxymethyl)-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2138015-36-6)

7-Ethyl-2-(methoxymethyl)-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 2138015-36-6) is a specialized heterocyclic compound with a unique structural framework, combining a triazolopyridine core with ethyl and methoxymethyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. Its molecular formula, C₁₁H₁₃N₃O₃, reflects a balanced hydrophilicity-lipophilicity profile, making it suitable for further derivatization.

The triazolopyridine scaffold, a key feature of this compound, is widely explored in medicinal chemistry for its ability to mimic purine bases, enabling interactions with biological targets such as enzymes and receptors. Researchers are particularly interested in its potential applications in kinase inhibition, anti-inflammatory agents, and antimicrobial development, aligning with current trends in precision medicine and antibiotic resistance solutions. The presence of the carboxylic acid moiety further enhances its utility as a synthetic intermediate, allowing for conjugation or salt formation to improve bioavailability.

From a synthetic perspective, CAS No. 2138015-36-6 exemplifies modern advances in green chemistry and atom-economical synthesis. Its preparation often involves catalytic cyclization methods, reducing waste generation—a critical consideration in sustainable pharmaceutical manufacturing. Recent publications highlight its role in click chemistry applications, where its azole ring participates in bioorthogonal reactions for labeling and diagnostics, a hot topic in bioconjugation and proteomics research.

In material science, derivatives of this compound have shown promise in organic electronics, particularly as electron-transport layers in OLEDs, responding to the global demand for energy-efficient displays. Its thermal stability and π-conjugated system make it a candidate for photocatalysts and luminescent materials, areas gaining traction in renewable energy and environmental remediation technologies.

Analytical characterization of 7-Ethyl-2-(methoxymethyl)-1,2,4-triazolo[1,5-a]pyridine-5-carboxylic acid typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring high purity standards required for regulatory submissions. Stability studies under various pH conditions are frequently conducted, addressing industry concerns about drug shelf-life and formulation compatibility.

The compound's patent landscape reveals growing IP activity, with several applications filed in small-molecule therapeutics and crop protection domains. This aligns with search engine data showing increased queries for "novel triazole derivatives" and "pyridine-based bioactive compounds," reflecting market interest in next-generation heterocycles.

Ongoing research explores its potential in neurological disorders, leveraging the blood-brain barrier permeability predicted for its molecular weight range (235.24 g/mol). Such investigations resonate with public health priorities like Alzheimer's disease and Parkinson's research, frequently searched topics in scientific databases.

In conclusion, CAS No. 2138015-36-6 represents a multifaceted chemical entity bridging multiple disciplines. Its structural features and adaptable chemistry position it as a valuable asset in addressing contemporary challenges in drug development, sustainable chemistry, and advanced materials, making it a compound of enduring scientific and commercial relevance.